5-bromo-7H-pyrrolo[2,3-d]pyrimidine
Overview
Description
5-Bromo-7H-pyrrolo[2,3-d]pyrimidine is a heterocyclic compound belonging to the pyrrolo[2,3-d]pyrimidine family. It is an organic compound composed of a pyrimidine ring and a bromine atom. This compound has been extensively studied for its various applications in scientific research, including synthesis, mechanism of action, and biochemical and physiological effects.
Scientific Research Applications
Synthesis and Biological Properties : A study by Hinshaw et al. (1969) discusses the synthesis of derivatives of 5-bromo-7H-pyrrolo[2,3-d]pyrimidine, exploring its potential biochemical significance, especially in relation to tubercidin derivatives (Hinshaw et al., 1969).
Antiproliferative and Antiviral Applications : Swayze et al. (1992) synthesized and evaluated certain acyclic pyrrolo[2,3-d]pyrimidine nucleoside analogs for their antiproliferative and antiviral activities. This research highlights the potential of these compounds in the treatment of viral diseases and cancer (Swayze et al., 1992).
Biochemical and Biological Properties : Brdar and Reich (2008) explored the biochemical and biological properties of 5-bromotubercidin, a synthetic analogue of this compound. The study demonstrated its potential use as a metabolic probe for studying cell-virus relationships, highlighting its differential effects on cellular and viral RNA synthesis (Brdar & Reich, 2008).
Tyrosine Kinase Inhibition : Widler et al. (2001) investigated 7-substituted-5-aryl-pyrrolo[2,3-d]pyrimidines as potent inhibitors of the tyrosine kinase c-Src. This research opens avenues for the development of novel cancer therapies targeting specific enzymes (Widler et al., 2001).
Synthesis of Fused Tetrazolo Pyrrolopyrimidines : Desai (2006) described the synthesis of new pyrrolo[2,3-d]pyrimidines, focusing on their potential applications in various biochemical processes (Desai, 2006).
Synthesis and Antiviral Activity : Gupta et al. (1989) synthesized pyrrolo[2,3-d]pyrimidine derivatives related to toyocamycin and sangivamycin, evaluating their cytotoxicity and antiviral activity. This highlights the therapeutic potential of these compounds in antiviral medication (Gupta et al., 1989).
Mechanism of Action
Target of Action
5-Bromo-7H-pyrrolo[2,3-d]pyrimidine has been identified to interact with several targets. It has been found to inhibit p21-activated kinase 4 (PAK4) , a kinase predominantly expressed in hematopoietic cells and a negative regulator of T cell receptor signaling . It also interacts with Monopolar spindle 1 kinase (MPS1) , an apical dual-specificity protein kinase that is over-expressed in triple-negative breast cancer (TNBC) .
Mode of Action
The compound interacts with its targets through a series of molecular interactions. For instance, in the case of PAK4, the inhibitors of this kinase, including this compound, have strong interactions with the hinge region, the β-sheets, and the residues with charged side chains around the 4-substituent .
Biochemical Pathways
The compound affects several biochemical pathways. For instance, it is involved in the regulation of T cell receptor signaling through its inhibition of PAK4 . It also plays a role in the regulation of cell growth, apoptosis prevention, cell proliferation, and senescence regulation .
Pharmacokinetics
It is known that the compound is a solid at room temperature and should be stored under inert gas (nitrogen or argon) at 2–8 °c .
Result of Action
The molecular and cellular effects of this compound’s action are primarily related to its inhibitory effects on its targets. For instance, the inhibition of PAK4 can lead to changes in T cell receptor signaling . Similarly, the inhibition of MPS1 can affect the progression of TNBC .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound’s stability can be affected by temperature, as it should be stored at 2–8 °C . .
Safety and Hazards
Biochemical Analysis
Cellular Effects
Some studies suggest that it may have an impact on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
The molecular mechanism of action of 5-Bromo-7H-pyrrolo[2,3-d]pyrimidine is not well-established. It is believed to exert its effects at the molecular level, possibly through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
5-bromo-7H-pyrrolo[2,3-d]pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrN3/c7-5-2-9-6-4(5)1-8-3-10-6/h1-3H,(H,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMXNUWNEWCACQH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=CN=CN=C2N1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80445011 | |
Record name | 5-bromo-7H-pyrrolo[2,3-d]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80445011 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
175791-49-8 | |
Record name | 5-bromo-7H-pyrrolo[2,3-d]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80445011 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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